tert-Butyl 3-oxo-7-azaspiro[4.5]dec-1-ene-7-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-Butyl 3-oxo-7-azaspiro[4.5]dec-1-ene-7-carboxylate is a chemical compound with the molecular formula C14H21NO3. It has a molecular weight of 251.33 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H21NO3/c1-13(2,3)18-12(17)15-8-4-6-14(10-15)7-5-11(16)9-14/h5,7H,4,6,8-10H2,1-3H3 . This code provides a specific string of characters that represent the compound’s molecular structure.Scientific Research Applications
Synthesis and Chemical Properties
- Meyers et al. (2009) developed efficient and scalable synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a related compound, highlighting its utility in creating novel compounds with potential applications in drug discovery and chemical space exploration M. J. Meyers, I. Muizebelt, J. van Wiltenburg, David L. Brown, & A. Thorarensen, Organic letters.
- A study by Dong et al. (1999) on the crystal structure of a similar compound, tert-butyl 7,9-dibenzyl-2-oxo-1,7,9-triazaspiro[4.5]dec-3-ene-1-carboxylate, sheds light on its molecular symmetry and potential for further chemical modifications Yongkwan Dong, H. Yun, Jang-Min Suh, Y. Ahn, & H. Ha, Acta Crystallographica Section C-crystal Structure Communications.
Potential for Derivative Synthesis
- Moskalenko and Boev (2012) reported on the synthesis of spirocyclic 3-oxotetrahydrofurans from tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate, illustrating its reactivity and potential for creating biologically active heterocyclic compounds A. I. Moskalenko & V. Boev, Russian Journal of Organic Chemistry.
Conformational Analysis and Peptide Synthesis
- Fernandez et al. (2002) detailed the synthesis and conformational analysis of spirolactams derived from tert-butyl 3-oxo-7-azaspiro[4.5]dec-1-ene-7-carboxylate, demonstrating its role in mimicking peptide structures and potential applications in peptide synthesis M. M. Fernandez, A. Diez, M. Rubiralta, E. Montenegro, N. Casamitjana, M. Kogan, & E. Giralt, The Journal of organic chemistry.
Safety and Hazards
The compound is associated with several hazard statements including H302, H315, H319, and H335 . These codes indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation respectively . It’s important to handle this compound with appropriate safety measures.
Properties
IUPAC Name |
tert-butyl 2-oxo-7-azaspiro[4.5]dec-3-ene-7-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO3/c1-13(2,3)18-12(17)15-8-4-6-14(10-15)7-5-11(16)9-14/h5,7H,4,6,8-10H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQASDNWAOBMNEK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC2(C1)CC(=O)C=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.